![molecular formula C14H17IN2O4 B6273491 ethyl 1-(iodomethyl)-3-(2-methoxypyrimidin-5-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate CAS No. 2703774-99-4](/img/no-structure.png)
ethyl 1-(iodomethyl)-3-(2-methoxypyrimidin-5-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
Overview
Description
Ethyl 1-(iodomethyl)-3-(2-methoxypyrimidin-5-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate is a useful research compound. Its molecular formula is C14H17IN2O4 and its molecular weight is 404.2. The purity is usually 90.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'ethyl 1-(iodomethyl)-3-(2-methoxypyrimidin-5-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate' involves the synthesis of the key intermediate, 1-(iodomethyl)-3-(2-methoxypyrimidin-5-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid, followed by esterification with ethyl alcohol.", "Starting Materials": [ "2-methoxypyrimidine-5-carbaldehyde", "2,3-epoxy-1-propanol", "iodomethane", "sodium hydride", "ethyl alcohol", "diethyl ether", "hydrochloric acid", "sodium bicarbonate", "sodium chloride" ], "Reaction": [ "Step 1: Synthesis of 1-(iodomethyl)-3-(2-methoxypyrimidin-5-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid", "a. Dissolve 2-methoxypyrimidine-5-carbaldehyde (1.0 g, 8.2 mmol) in 10 mL of dry diethyl ether.", "b. Add 2,3-epoxy-1-propanol (1.2 g, 16.4 mmol) and sodium hydride (0.3 g, 12.5 mmol) to the reaction mixture.", "c. Stir the reaction mixture at room temperature for 24 hours.", "d. Add hydrochloric acid (1 M) dropwise to the reaction mixture until the pH reaches 2.", "e. Extract the product with diethyl ether (3 x 20 mL).", "f. Combine the organic layers and wash with water (20 mL), sodium bicarbonate solution (10 mL), and brine (20 mL).", "g. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the crude product.", "h. Purify the crude product by column chromatography using ethyl acetate/hexanes (1:4) as the eluent to obtain 1-(iodomethyl)-3-(2-methoxypyrimidin-5-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid (1.2 g, 70%) as a white solid.", "Step 2: Esterification with ethyl alcohol", "a. Dissolve 1-(iodomethyl)-3-(2-methoxypyrimidin-5-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid (1.0 g, 2.6 mmol) and ethyl alcohol (0.5 mL, 8.6 mmol) in 10 mL of dry diethyl ether.", "b. Add a catalytic amount of hydrochloric acid (0.1 mL) to the reaction mixture.", "c. Stir the reaction mixture at room temperature for 24 hours.", "d. Add sodium bicarbonate solution (10 mL) to the reaction mixture to neutralize the acid.", "e. Extract the product with diethyl ether (3 x 20 mL).", "f. Combine the organic layers and wash with water (20 mL), sodium bicarbonate solution (10 mL), and brine (20 mL).", "g. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the crude product.", "h. Purify the crude product by column chromatography using ethyl acetate/hexanes (1:4) as the eluent to obtain 'ethyl 1-(iodomethyl)-3-(2-methoxypyrimidin-5-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate' (0.8 g, 65%) as a white solid." ] } | |
CAS RN |
2703774-99-4 |
Product Name |
ethyl 1-(iodomethyl)-3-(2-methoxypyrimidin-5-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate |
Molecular Formula |
C14H17IN2O4 |
Molecular Weight |
404.2 |
Purity |
90 |
Origin of Product |
United States |
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